Cas no 1443411-50-4 (2-(1-methyl-1H-indol-7-yl)ethan-1-ol)

• Product Name: 2-(1-methyl-1H-indol-7-yl)ethan-1-ol
• CAS No: 1443411-50-4
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6165071
• PubChem ID: 83674147
• Update Time: 2025-05-20

2-(1-methyl-1H-indol-7-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-7-yl)ethan-1-ol
• EN300-1853599
• 1443411-50-4

• Inchi： 1S/C11H13NO/c1-12-7-5-9-3-2-4-10(6-8-13)11(9)12/h2-5,7,13H,6,8H2,1H3
• InChI Key： QVMRLQVYYXLPGE-UHFFFAOYSA-N
• SMILES： OCCC1C=CC=C2C=CN(C)C=12

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1-methyl-1H-indol-7-yl)ethan-1-ol

2-(1-Methyl-1H-indol-7-yl)ethan-1-ol: A Comprehensive Overview

2-(1-Methyl-1H-indol-7-yl)ethan-1-ol, also known by its CAS number 1443411-50-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, which is renowned for its diverse biological activities and structural versatility. The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is a common feature in many natural products and bioactive molecules.

The indole core in 2-(1-methyl-1H-indol-7-yl)ethan-1-ol is further substituted with a methyl group at the 1-position and an ethanolic group at the 7-position. This substitution pattern not only enhances the compound's stability but also contributes to its unique pharmacological properties. Recent studies have highlighted the potential of this compound in various therapeutic areas, including anti-inflammatory, antioxidant, and neuroprotective applications.

One of the most intriguing aspects of 2-(1-methyl-1H-indol-7-yl)ethan-1-ol is its ability to modulate cellular signaling pathways. For instance, research has shown that this compound can interact with key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). By inhibiting these enzymes, it exhibits potent anti-inflammatory effects, making it a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(1-methyl-1H-indol-7-yl)ethan-1-ol has also been investigated for its antioxidant activity. Oxidative stress is a major contributor to various diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer. This compound's ability to scavenge free radicals and reduce oxidative damage makes it a valuable tool in combating these conditions.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the biological activities of 2-(1-methyl-1H-indol-7-yil)ethan-l-oL. Through molecular docking studies, researchers have identified key interactions between this compound and target proteins, providing insights into its binding affinity and selectivity.

The synthesis of 2-(l-methyl-lH-indol-r-yi)ethan-l-oL involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and yield of this synthesis pathway, making it more accessible for large-scale production.

Despite its numerous advantages, further research is needed to fully understand the safety profile and long-term effects of 2-(l-methyl-lH-indoL-r-yi)ethan-l-oL. Preclinical studies are currently underway to evaluate its toxicity profile and determine its suitability for clinical trials.

In conclusion, 2-(l-methyl-lH-indoL-r-yi)ethan-l-oL (CAS No: 14434ll504) represents a compelling example of how structural modifications can enhance the biological properties of indole derivatives. With its diverse range of applications and promising therapeutic potential, this compound continues to be a focal point for researchers in academia and industry alike.